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Compound of Interest

Compound Name: Triethylborane

Cat. No.: B153662 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing and extinguishing fires involving triethylborane (TEB).

Given its pyrophoric nature, proper handling and emergency preparedness are critical.

Frequently Asked Questions (FAQs)
Q1: What makes triethylborane (TEB) a significant fire risk? A: Triethylborane is strongly

pyrophoric, which means it ignites spontaneously upon contact with air.[1][2][3] It has an

extremely low autoignition temperature of -20°C (-4°F), requiring it to be handled using air-free

techniques.[1][3][4] Upon ignition, it burns intensely with a characteristic apple-green flame.[1]

[2]

Q2: What are the recommended extinguishing agents for a TEB fire? A: The most suitable

extinguishing agents are those that can smother the fire by cutting off the oxygen supply.

Recommended options include carbon dioxide (CO2) and dry powder or dry chemical

extinguishers (e.g., Purple K, Class D, or multi-purpose ABC).[1][2][5][6] For small fires or

spills, inert materials such as dry sand, sodium chloride powder, or graphite powder can also

be effective.[7][8]

Q3: What happens if water is used on a triethylborane fire? A: Water must never be used to

extinguish a TEB fire.[1][2] TEB reacts with water or steam to produce toxic and highly

flammable vapors.[1][9] Furthermore, because TEB is immiscible with and floats on water,

applying water can spread the burning liquid and enlarge the fire.[1][4]
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Q4: Are there other extinguishing agents that must be avoided? A: Yes. In addition to water,

halogenated fire extinguishing agents (e.g., Halon-based extinguishers) are strictly prohibited

for use on TEB fires.[1][4][9][10]

Q5: What type of fire extinguisher should be readily available in a laboratory where TEB is

handled? A: Laboratories working with TEB should be equipped with a Class D fire

extinguisher, which is specifically designed for combustible metal and pyrophoric material fires.

A multi-purpose ABC dry chemical extinguisher or a CO2 extinguisher are also suitable and

commonly recommended alternatives.[1][2][5][6]

Q6: What are the immediate actions to take in the event of a TEB fire? A: If it is safe to do so,

the first priority is to shut off the source of the TEB leak.[4] For a small, manageable fire, use an

appropriate extinguisher. For any fire that is spreading or cannot be immediately controlled,

evacuate the area, activate the nearest fire alarm, and contact emergency services.[5]

Q7: How should a small, unignited TEB spill be managed? A: For a small spill that has not yet

ignited, you should act quickly to prevent its contact with air. Cover the spill with an inert

absorbent material like dry sand, sodium chloride powder, or graphite powder.[8][9] Using non-

sparking tools, sweep the mixture into a suitable, sealable container for proper disposal.[5][9]

Ensure the area is well-ventilated throughout the cleanup process.[5]
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Scenario/Issue
Probable Cause &

Explanation

Recommended Solution &

Action

A small TEB fire has started on

a lab bench or in a fume hood.

A leak or spill has exposed the

pyrophoric TEB to the air,

causing immediate ignition.[1]

[3]

If trained and it is safe, use a

portable dry powder

(ABC/Class D) or CO2

extinguisher.[1][2] Aim the

nozzle at the base of the fire.

[11] Alternatively, smother the

fire completely with dry sand or

another inert powder.[8]

The TEB fire reignites shortly

after being extinguished.

TEB's pyrophoric nature

means it will reignite if it

remains hot and is re-exposed

to oxygen.[4] The extinguishing

agent may not have sufficiently

cooled the material or may

have been displaced, allowing

air contact.

Re-apply the extinguishing

agent to ensure the fuel is fully

covered and a barrier is

maintained between the TEB

and the air.[6][12] Continue to

monitor the area closely. If

practical and safe, allowing the

fire to burn itself out while

preventing its spread is a

viable strategy.[4]

A TEB fire is spreading and

cannot be controlled with a

portable extinguisher.

The spill is too large, or the fire

has spread to other

combustible materials, making

it too dangerous for initial

response efforts.

Do not attempt to fight the fire.

Your safety is the priority.

Immediately activate the fire

alarm, evacuate the area, and

call for professional emergency

responders.[5] Close doors as

you exit to help confine the

fire.

Data Presentation: Extinguishing Agent Comparison
The following table summarizes the suitability of various agents for extinguishing

triethylborane fires.
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Extinguishing
Agent

Suitability
Mechanism of
Action

Key
Considerations &
Cautions

Dry Powder (Class D) Highly Recommended

Smothering (interrupts

chemical reaction,

separates fuel from

oxygen).[6][12]

The most effective

option for pyrophoric

substances.

Dry Chemical (ABC) Recommended

Smothering and minor

chemical inhibition of

the fire.[12]

A versatile and

effective option. Not

as specialized as

Class D but widely

available.

Carbon Dioxide (CO2) Recommended

Cooling and

Smothering (displaces

oxygen).[5]

Effective, but the fire

may reignite once the

CO2 dissipates if the

TEB is still hot.[4]

Dry Sand / Inert

Powder
Recommended

Smothering (forms a

physical barrier to

oxygen).[8]

Excellent for

containing spills and

extinguishing small

fires. Must be

completely dry.

Liquid Nitrogen Specialized Use Only

Cooling and

Smothering (rapidly

vaporizes, displacing

oxygen).[13][14][15]

Highly effective but

poses significant

hazards (cryogenic

burns) and requires

specialized training

and equipment.

Water DO NOT USE

Reacts with TEB to

produce flammable

gas; spreads the fire.

[4][9]

Will intensify the fire

and increase the

hazard.[4]
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Halogenated Agents DO NOT USE
Adverse chemical

reaction.[4][9][10]

Explicitly

contraindicated for

TEB fires.[4][10]

Foam Not Recommended

May provide

temporary control but

is generally not

advised.[4]

Most foams are water-

based and can react

with TEB. Reignition is

highly likely.[4]

Experimental Protocols: Emergency Response
Procedures
These protocols outline the steps for responding to a TEB fire with common extinguishing

equipment.

Protocol 1: Using a Dry Powder (ABC/Class D) Fire Extinguisher

Safety First: Ensure you have a clear exit path before approaching the fire. Do not allow the

fire to get between you and the exit.

Assess the Fire: Confirm the fire is small enough to be handled by a single extinguisher.

Activate the Extinguisher: Use the P.A.S.S. technique:[12][16]

Pull the safety pin.

Aim the nozzle at the base of the fire from a safe distance (typically 6-8 feet).

Squeeze the handle to discharge the powder.

Sweep the nozzle from side to side, covering the entire base of the fire.

Extinguish and Observe: Continue discharging the agent until the flames are completely

extinguished. The goal is to form a blanket of powder over the liquid fuel.[6][17]

Prevent Reignition: Back away slowly and watch for any signs of reignition.[4] Be prepared to

apply more powder if necessary.
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Ventilation: Avoid using dry powder extinguishers in small, enclosed spaces without

adequate ventilation, as the discharged powder can significantly reduce visibility and pose

an inhalation risk.[6][12]

Protocol 2: Using Dry Sand or Other Inert Material

Applicability: This method is most effective for small, contained spills and fires on flat

surfaces (e.g., floor or inside a spill tray).

Application: From a safe distance, gently but quickly apply the sand or inert powder over the

entire fire. Do not dump it from a height, as this could splash the burning liquid.

Smother the Fire: Continue applying the material until the fire is completely smothered and

no flames are visible. A thick layer is required to effectively block oxygen.

Containment: The inert material will also serve to absorb the unburnt TEB.

Disposal: Once the situation is safe and the material has cooled, the mixture must be

collected using non-sparking tools and disposed of as hazardous waste according to

institutional protocols.[5][9]

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://surreyfire.co.uk/dry-powder-fire-extinguishers/
https://www.johnsoncontrols.co.uk/insights/2022/blogs/using-dry-powder-fire-extinguishers
https://www.chemicalbook.com/msds/triethylborane.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0288846_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TEB Fire Detected

Is the fire small & contained?

Is it safe to fight?

Yes

Activate Alarm & Evacuate Area
Call Emergency Services

No

Use Appropriate Extinguisher
(Dry Powder / CO2 / Sand)

Yes No

Fire Extinguished?

No, re-apply

Monitor for Reignition

Yes

Situation Controlled

Awaiting Responders

Click to download full resolution via product page

Caption: Decision workflow for responding to a triethylborane fire.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b153662?utm_src=pdf-body-img
https://www.benchchem.com/product/b153662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triethylborane Fire
(Heat + Fuel + Oxygen)

Smothering
(Removes Oxygen)

Cooling & Smothering
(Removes Heat & Oxygen)

DANGEROUS REACTION
INEFFECTIVE

Dry Powder
Sand

CO2
Liquid Nitrogen

Water
Halogenated Agents

Click to download full resolution via product page

Caption: Mechanisms of different agents on a triethylborane fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153662#fire-extinguishing-methods-for-
triethylborane-fires]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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